Cas no 2034474-74-1 (N-(2,1,3-benzothiadiazol-4-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide)

• Product Name: N-(2,1,3-benzothiadiazol-4-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• CAS No: 2034474-74-1
• MF: C₁₅H₁₄N₆OS
• MW: 326.3763
• CID: 5351691
• Update Time: 2025-11-01

N-(2,1,3-benzothiadiazol-4-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,1,3-benzothiadiazol-4-yl)-6-pyrrolidin-1-ylpyrimidine-4-carboxamide
• N-(benzo[c][1,2,5]thiadiazol-4-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• N-(2,1,3-benzothiadiazol-4-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C15H14N6OS/c22-15(18-10-4-3-5-11-14(10)20-23-19-11)12-8-13(17-9-16-12)21-6-1-2-7-21/h3-5,8-9H,1-2,6-7H2,(H,18,22)
• InChI Key： LVTSVYMXBPVERO-UHFFFAOYSA-N
• SMILES： S1N=C2C([H])=C([H])C([H])=C(C2=N1)N([H])C(C1=C([H])C(=NC([H])=N1)N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• XLogP3: 2.2
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-(2,1,3-benzothiadiazol-4-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

Comprehensive Overview of N-(2,1,3-benzothiadiazol-4-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide (CAS No. 2034474-74-1)

N-(2,1,3-benzothiadiazol-4-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide (CAS No. 2034474-74-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique benzothiadiazole and pyrimidine moieties, exhibits promising properties for applications in drug discovery and optoelectronic materials. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescent probe, aligning with current trends in targeted therapy and diagnostic imaging.

The molecular structure of N-(2,1,3-benzothiadiazol-4-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide combines a benzothiadiazole core with a pyrimidine-carboxamide derivative, creating a versatile scaffold for further chemical modifications. This structural complexity makes it a valuable candidate for high-throughput screening in pharmaceutical research, especially in the context of cancer therapeutics and neurodegenerative diseases, which are among the most searched topics in biomedical databases today.

Recent studies highlight the compound's potential in photovoltaic applications, owing to the electron-deficient nature of the benzothiadiazole unit. This aligns with the growing demand for organic semiconductors in renewable energy technologies, a hot topic in material science forums and sustainability discussions. The pyrrolidin-1-yl substituent further enhances its solubility, making it suitable for solution-processed device fabrication.

From a synthetic chemistry perspective, the preparation of CAS No. 2034474-74-1 involves multi-step organic reactions, including Pd-catalyzed cross-coupling and amide bond formation. These methods are frequently searched by synthetic chemists optimizing protocols for heterocyclic compound synthesis. The compound's purity and stability under various conditions have been validated through advanced analytical techniques like HPLC and NMR spectroscopy, ensuring reproducibility for industrial and academic applications.

In drug discovery, the pyrimidine-4-carboxamide moiety is recognized as a privileged structure in small-molecule drug design. This has led to increased patent filings and publications exploring derivatives of N-(2,1,3-benzothiadiazol-4-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide as potential EGFR inhibitors or JAK-STAT modulators, addressing frequently searched queries about next-generation therapeutics. Computational studies suggest favorable ADMET properties, though experimental validation is ongoing.

The compound's fluorescence properties have also sparked interest in bioimaging applications. Its Stokes shift and photostability compare favorably with commercial dyes, making it a candidate for live-cell imaging probes—a trending topic in microscopy and diagnostics. Researchers are investigating its potential in super-resolution microscopy techniques, which dominate current literature searches in advanced imaging technologies.

Quality control protocols for CAS No. 2034474-74-1 emphasize rigorous characterization using LC-MS and elemental analysis, reflecting industry standards for high-purity chemicals. Storage recommendations typically suggest anhydrous conditions at -20°C to maintain stability, a detail frequently queried by laboratory personnel handling sensitive compounds. These protocols ensure reliable performance in both research and potential commercial applications.

As the scientific community continues to explore multi-target drug discovery strategies, compounds like N-(2,1,3-benzothiadiazol-4-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide gain prominence due to their structural complexity and functional versatility. Its dual potential in therapeutics and materials science positions it at the intersection of two rapidly evolving fields, making it a compound of sustained interest in both academic publications and industrial R&D pipelines.